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Compound of Interest

Compound Name: Chloraminophenamide

Cat. No.: B194629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chloraminophenamide is a sulfonamide-based compound that functions as a potent inhibitor

of carbonic anhydrases (CAs), a family of metalloenzymes that catalyze the reversible

hydration of carbon dioxide to bicarbonate and a proton. This catalytic activity is fundamental to

a variety of physiological processes, including pH regulation, ion transport, and fluid balance.

Dysregulation of carbonic anhydrase activity, particularly of specific isoforms, has been

implicated in several pathologies, including glaucoma, epilepsy, and various cancers. In a

cellular context, inhibition of CAs can lead to alterations in intracellular and extracellular pH,

impacting cell proliferation, apoptosis, and other vital cellular functions. These application notes

provide detailed protocols for utilizing Chloraminophenamide in cell-based assays to

investigate its effects on carbonic anhydrase activity and downstream cellular processes.

Data Presentation
The inhibitory potency of Chloraminophenamide against various human carbonic anhydrase

(hCA) isoforms can be quantified and compared. The following table summarizes the inhibition

constants (Ki) for Chloraminophenamide against three key hCA isoforms.
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Isoform Inhibition Constant (Ki) (nM)

hCA I 8400

hCA II 75

bCA IV 160

Note: Data represents typical values and may vary depending on experimental conditions.

Signaling Pathways and Experimental Workflows
Carbonic Anhydrase-Mediated pH Regulation
Carbonic anhydrases play a crucial role in maintaining cellular pH homeostasis. In many

cancer cells, particularly under hypoxic conditions, the overexpression of isoforms like CA IX

leads to the acidification of the tumor microenvironment, which promotes tumor progression

and metastasis. Chloraminophenamide, by inhibiting CA activity, can disrupt this process.
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at: [https://www.benchchem.com/product/b194629#chloraminophenamide-in-cell-based-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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